Cas no 2549049-04-7 (2-[4-(2,1,3-Benzothiadiazole-4-sulfonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-[4-(2,1,3-Benzothiadiazole-4-sulfonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2549049-04-7
• MF: C₁₅H₁₉FN₆O₃S₂
• MW: 414.478163003922
• CID: 5313631
• PubChem ID: 167997119
• Update Time: 2025-05-20

2-[4-(2,1,3-Benzothiadiazole-4-sulfonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)-1-piperazinyl]-5-fluoro-6-methyl-4(3H)-pyrimidinone
• 2549049-04-7
• 2-[4-(2,1,3-benzothiadiazole-4-sulfonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one
• 2-[4-(2,1,3-Benzothiadiazole-4-sulfonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C15H19FN6O3S2/c1-9-12(16)14(23)18-15(17-9)21-5-7-22(8-6-21)27(24,25)11-4-2-3-10-13(11)20-26-19-10/h2-4,9,12,15,17H,5-8H2,1H3,(H,18,23)
• InChI Key： PWDHBDIAHDXGMU-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N1CCN(CC1)C1NC(C(C(C)N1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 414.09440900g/mol
• Monoisotopic Mass: 414.09440900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.4±60.0 °C(Predicted)
• pka: 9.15±0.50(Predicted)

Additional information on 2-[4-(2,1,3-Benzothiadiazole-4-sulfonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one

Compound CAS No 2549049-04-7: A Comprehensive Overview

The compound with CAS No 2549049-04-7, named 2-[4-(2,1,3-Benzothiadiazole-4-sulfonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiadiazole moiety, a piperazine ring, and a pyrimidine core. The integration of these structural elements contributes to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of benzothiadiazole derivatives in various applications, particularly in the development of advanced materials for optoelectronic devices. The sulfonyl group attached to the benzothiadiazole ring in this compound enhances its electronic properties, making it a promising candidate for use in light-emitting diodes (LEDs) and solar cells. Additionally, the presence of the piperazine ring introduces flexibility and hydrogen bonding capabilities, which are crucial for optimizing the compound's solubility and bioavailability.

The pyrimidine core of this molecule is another key feature that contributes to its pharmacological potential. Pyrimidine derivatives are widely studied for their roles as kinase inhibitors and antiviral agents. The substitution pattern on the pyrimidine ring—specifically the fluoro and methyl groups—plays a critical role in modulating the compound's activity against various biological targets. Recent research has demonstrated that such substitutions can significantly enhance the compound's selectivity and potency in inhibiting specific protein kinases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The incorporation of the benzothiadiazole moiety requires careful control over reaction conditions to ensure high yields and purity. Researchers have recently explored alternative synthetic pathways that utilize microwave-assisted synthesis or continuous flow reactors, which have shown promise in improving both efficiency and scalability.

The pharmacokinetic profile of this compound has been extensively studied in preclinical models. Results indicate that it exhibits favorable absorption characteristics and moderate clearance rates, suggesting potential for oral administration in therapeutic applications. Furthermore, toxicity studies have revealed that the compound demonstrates low cytotoxicity at therapeutic concentrations, making it a safer option compared to some other compounds in its class.

One of the most exciting developments related to this compound is its application in targeted drug delivery systems. The unique combination of functional groups allows for conjugation with targeting ligands or nanoparticles, enabling precise delivery to specific tissues or cells. This innovation has opened new avenues for treating diseases such as cancer and inflammatory disorders, where targeted therapy is essential for minimizing side effects and improving efficacy.

In conclusion, CAS No 2549049-04-7 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its intricate structure not only provides a platform for exploring novel chemical reactions but also serves as a foundation for developing innovative therapeutic agents and advanced materials. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial applications.